Cas no 1736-60-3 (Allylpentafluorobenzene)

• Product Name: Allylpentafluorobenzene
• CAS No: 1736-60-3
• MF: C₉H₅F₅
• MW: 208.128020048141
• MDL: MFCD00000301
• CID: 83922
• PubChem ID: 87563050
• Update Time: 2025-05-21

Allylpentafluorobenzene Chemical and Physical Properties

Names and Identifiers

• allylpentafluorobenzene
• 1,2,3,4,5-pentafluoro-6-prop-2-enylbenzene
• 2,3,4,5,6-Pentafluoro(Allylbenzene)
• PENTAFLUOROALLYLBENZENE
• Benzene, allylpentafluoro-
• 3-(Pentafluorophenyl)propene
• 3-(PENTAFLUOROPHENYL)-1-PROPENE
• 3-(Pentafluorophenyl)prop-1-ene
• Allylpentafluorobenzene97%
• Allylpentafluorobenzene 97%
• Allylpentafluorobenzene, 97% 5GR
• BENZENE, PENTAFLUORO-2-PROPENYL-
• 1-Allyl-2,3,4,5,6-pentafluorobenzene
• Allylpentafluorobenzene, 97%
• YBDBTBVNQQBHGJ-UHFFFAOYSA-N
• PC1006
• 1,2,3,4,5-pentafluoro-6-(prop-2-en-1-yl)benzene
• C9H5F5
• NSC88279
• allyl pentafluorobenzene
• PubChem13366
• 3-(Pentafluorophenyl)prop-1-
• EINECS 217-083-6
• NS00046787
• DTXSID50169636
• MFCD00000301
• J-010929
• FT-0633805
• NSC-88279
• 1-Allyl-2,3,4,5,6-pentafluorobenzene #
• NSC 88279
• 1736-60-3
• PS-10091
• Allylpentafluorobenzene, >/=98%
• AKOS007930770
• AC8594
• Benzene, 1,2,3,4,5-pentafluoro-6-(2-propen-1-yl)-
• SY048786
• SCHEMBL151989
• A1611
• DB-043951
• Allylpentafluorobenzene

• MDL： MFCD00000301
• Inchi： 1S/C9H5F5/c1-2-3-4-5(10)7(12)9(14)8(13)6(4)11/h2H,1,3H2
• InChI Key： YBDBTBVNQQBHGJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1CC=C)F)F)F)F
• BRN： 1971209

Computed Properties

• Exact Mass: 208.03100
• Monoisotopic Mass: 208.031141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.358 g/mL at 25 °C(lit.)
• Boiling Point: 148-149 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.427(lit.)
• PSA: 0.00000
• LogP: 3.11060
• Solubility: Insoluble in water.

Allylpentafluorobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Material Chemicals High Polymer Materials

Additional information on Allylpentafluorobenzene

Comprehensive Overview of Allylpentafluorobenzene (CAS No. 1736-60-3): Properties, Applications, and Industry Insights

Allylpentafluorobenzene (CAS No. 1736-60-3) is a fluorinated aromatic compound with the molecular formula C₉H₅F₅. This specialty chemical has garnered significant attention in recent years due to its unique structural features, combining an allyl group with a pentafluorobenzene moiety. The compound's distinct electronic properties, driven by the strong electron-withdrawing effects of the fluorine substituents, make it a valuable intermediate in advanced material synthesis and pharmaceutical research.

One of the most frequently searched questions about Allylpentafluorobenzene relates to its synthesis methods. The compound is typically prepared through nucleophilic aromatic substitution (S_NAr) reactions, where pentafluorobenzene reacts with allyl halides in the presence of suitable catalysts. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to minimize environmental impact while maintaining high yields—a topic of growing interest among researchers and industry professionals alike.

The thermal and chemical stability of 1736-60-3 makes it particularly useful in high-performance applications. Its fluorinated aromatic ring contributes to exceptional resistance to degradation under harsh conditions, while the allyl functionality provides a reactive handle for further chemical modifications. This dual characteristic has led to its increasing adoption in the development of liquid crystal materials, organic semiconductors, and specialty polymers—all areas experiencing rapid growth in the electronics and display industries.

In pharmaceutical research, Allylpentafluorobenzene derivatives are being explored as potential building blocks for PET imaging agents (Positron Emission Tomography). The fluorine atoms in the compound offer opportunities for ¹⁸F radiolabeling, a technique gaining prominence in diagnostic medicine. This application aligns with current healthcare trends toward personalized medicine and advanced diagnostic tools, making it a hot topic in scientific literature and patent filings.

From a commercial perspective, the global market for fluorinated aromatic compounds like Allylpentafluorobenzene is expanding, driven by demand from Asia-Pacific electronics manufacturers and North American pharmaceutical companies. Industry analysts frequently search for data on supply chain trends and production capacity of such specialty chemicals, reflecting the compound's growing economic importance. Recent innovations in continuous flow chemistry have improved production scalability, addressing one of the key challenges in meeting this rising demand.

Environmental and regulatory aspects of 1736-60-3 are another area of frequent inquiry. While the compound demonstrates good stability under normal handling conditions, proper storage recommendations (typically under inert atmosphere at low temperatures) and waste disposal protocols remain important considerations for industrial users. The chemical industry's shift toward sustainable fluorination methods has also influenced research into more eco-friendly derivatives of this compound.

Cutting-edge research has explored the use of Allylpentafluorobenzene in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These porous materials have potential applications in gas storage, separation technologies, and catalysis—fields that are central to emerging clean energy solutions. The compound's ability to participate in click chemistry reactions through its allyl group makes it particularly versatile for constructing these advanced materials.

Analytical characterization of CAS No. 1736-60-3 typically involves GC-MS (Gas Chromatography-Mass Spectrometry), NMR spectroscopy, and HPLC techniques. These methods are crucial for quality control in commercial production and are often searched by analytical chemists working with fluorinated compounds. Recent publications have highlighted novel spectroscopic techniques for better understanding the electronic properties of such molecules.

In academic settings, Allylpentafluorobenzene serves as an excellent model compound for studying electronic effects in aromatic systems. The strong inductive effect of the fluorine atoms creates a significant dipole moment, making it valuable for teaching concepts in physical organic chemistry. Educational resources discussing these applications frequently appear in search queries from chemistry students and instructors.

Looking forward, research into 1736-60-3 and related compounds is expected to focus on three key areas: development of more efficient synthetic methods, expansion of applications in materials science, and exploration of biological activities. These directions reflect broader trends in chemical research toward functional materials, sustainable processes, and interdisciplinary applications—all topics generating substantial interest in scientific and industrial communities.